3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)propan-1-one

Specification

• CAS No.: 2034203-95-5
• Molecular Formula: C17H23N5O2
• Molecular Weight: 329.404
• IUPAC Name: 3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]propan-1-one
• Standard InChI: InChI=1S/C17H23N5O2/c1-11-4-6-16(21-18-11)24-14-8-9-22(10-14)17(23)7-5-15-12(2)19-20-13(15)3/h4,6,14H,5,7-10H2,1-3H3,(H,19,20)
• Standard InChI Key: WSUQCTQXJBOECM-UHFFFAOYSA-N
• SMILES: CC1=NN=C(C=C1)OC2CCN(C2)C(=O)CCC3=C(NN=C3C)C

Introduction

Potential Applications

Compounds with similar structures to 3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)propan-1-one are often explored for their biological activities, such as enzyme inhibition or receptor binding. For instance, pyrazole derivatives have been investigated for their anti-inflammatory and antimicrobial properties.

Research Findings

While specific research findings on this compound are not available, related compounds have shown promise in various therapeutic areas:

Compound Type	Potential Application
Pyrazole Derivatives	Anti-inflammatory, Antimicrobial
Pyridazine Derivatives	Various Biological Activities
Heterocyclic Compounds	Pharmaceutical Applications

Future Directions

Future studies should focus on synthesizing this compound and evaluating its biological activity, stability, and potential therapeutic applications. This could involve in vitro assays to assess its interaction with biological targets and in vivo studies to determine its pharmacokinetic and pharmacodynamic profiles.

Given the lack of specific information on this compound, researchers may need to rely on analogs and related compounds to infer potential properties and applications. Collaboration with experts in organic synthesis and medicinal chemistry would be essential for advancing our understanding of this molecule.